5-(4-BOC-piperazinomethyl)-2-chlorophenylboronic acid, pinacol ester; 95%
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
This compound is a biomedical chemical used in drug synthesis . It is commonly used as a reagent in pharmaceutical research and development . This compound plays a crucial role in the synthesis of potential drugs targeting specific diseases and conditions .
Synthesis Analysis
The compound is used in drug synthesis and is commonly used as a reagent in pharmaceutical research and development . It plays a crucial role in the synthesis of potential drugs targeting specific diseases and conditions .Molecular Structure Analysis
The empirical formula of the compound is C22H35BN2O4 . The molecular weight is 402.34 . The SMILES string is CC©©OC(=O)N1CCN(CC1)Cc2ccc(cc2)B3OC©©C©©O3 .Physical And Chemical Properties Analysis
The compound is a solid with a melting point of 125-130 °C .Scientific Research Applications
Microwave-mediated Suzuki–Miyaura Cross-couplings
This compound has been utilized in the synthesis of Boc-protected (piperazin-1-ylmethyl)biaryls through microwave-mediated Suzuki–Miyaura coupling with aryl bromides. This method facilitates the diversification of the resulting biaryl library by enabling the manipulation of functionality points after the coupling reaction (Spencer et al., 2011).
Alkene-1,1-diboronic Esters Synthesis
Research demonstrates the potential of boronic esters, including pinacol esters, in generating alkene-1,1-diboronic esters through the condensation with ketones or aldehydes. These esters are significant as they can be transformed into various functional groups, showcasing their versatility as synthetic intermediates (Matteson & Tripathy, 1974).
Hydrolysis Susceptibility at Physiological pH
The stability of phenylboronic pinacol esters in water, including their susceptibility to hydrolysis at physiological pH, is a critical aspect when considering these compounds for pharmacological applications. Their stability is influenced by the substituents on the aromatic ring, which is crucial for drug development and delivery systems (Achilli et al., 2013).
Analytical Challenges in Purity Assessment
The analysis of aryl pinacolboronate esters poses unique challenges due to their susceptibility to hydrolysis. A study highlights strategies to overcome these challenges, enabling the stabilization and adequate solubilization of these compounds for purity assessment, which is crucial for ensuring the quality of development compounds (Zhong et al., 2012).
Photophysical Properties
Interestingly, simple arylboronic esters have been found to exhibit phosphorescence in the solid state at room temperature. This unexpected property opens new avenues for the use of these compounds in materials science, particularly in the development of organic phosphorescent materials (Shoji et al., 2017).
properties
IUPAC Name |
tert-butyl 4-[[4-chloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl]piperazine-1-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H34BClN2O4/c1-20(2,3)28-19(27)26-12-10-25(11-13-26)15-16-8-9-18(24)17(14-16)23-29-21(4,5)22(6,7)30-23/h8-9,14H,10-13,15H2,1-7H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DPEULEUJRMKLEI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B1(OC(C(O1)(C)C)(C)C)C2=C(C=CC(=C2)CN3CCN(CC3)C(=O)OC(C)(C)C)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H34BClN2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID201102772 |
Source
|
Record name | 1-Piperazinecarboxylic acid, 4-[[4-chloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl]-, 1,1-dimethylethyl ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID201102772 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
436.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
2096334-64-2 |
Source
|
Record name | 1-Piperazinecarboxylic acid, 4-[[4-chloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl]-, 1,1-dimethylethyl ester | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=2096334-64-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1-Piperazinecarboxylic acid, 4-[[4-chloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl]-, 1,1-dimethylethyl ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID201102772 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.